Cas no 2200612-87-7 (N-(4-fluorooxolan-3-yl)-4-methylpyridin-2-amine)

• Product Name: N-(4-fluorooxolan-3-yl)-4-methylpyridin-2-amine
• CAS No: 2200612-87-7
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 6100067
• PubChem ID: 126856355
• Update Time: 2025-10-30

N-(4-fluorooxolan-3-yl)-4-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorooxolan-3-yl)-4-methylpyridin-2-amine
• 2-Pyridinamine, N-(4-fluorotetrahydro-3-furanyl)-4-methyl-
• F6438-6738
• 2200612-87-7
• AKOS032844049

• Inchi： 1S/C10H13FN2O/c1-7-2-3-12-10(4-7)13-9-6-14-5-8(9)11/h2-4,8-9H,5-6H2,1H3,(H,12,13)
• InChI Key： HGRWOVFVFUTUDQ-UHFFFAOYSA-N
• SMILES： C1(NC2C(F)COC2)=NC=CC(C)=C1

Computed Properties

• Exact Mass: 196.10119120g/mol
• Monoisotopic Mass: 196.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 334.8±42.0 °C(Predicted)
• pka: 6.75±0.10(Predicted)

Additional information on N-(4-fluorooxolan-3-yl)-4-methylpyridin-2-amine

Comprehensive Overview of N-(4-fluorooxolan-3-yl)-4-methylpyridin-2-amine (CAS No. 2200612-87-7)

N-(4-fluorooxolan-3-yl)-4-methylpyridin-2-amine (CAS No. 2200612-87-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 4-fluorooxolan-3-yl moiety with a 4-methylpyridin-2-amine group, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given the prevalence of similar structures in FDA-approved drugs. The fluorine substitution on the oxolane ring enhances metabolic stability, a hot topic in modern medicinal chemistry as scientists seek to improve drug half-lives.

In recent years, the demand for fluorinated heterocycles like N-(4-fluorooxolan-3-yl)-4-methylpyridin-2-amine has surged, driven by the pharmaceutical industry's focus on targeted therapies and precision medicine. Computational chemistry studies suggest this compound may exhibit favorable ADME properties (Absorption, Distribution, Metabolism, Excretion), addressing one of the most common challenges in drug development. The presence of both pyridine and oxolane rings makes it particularly interesting for fragment-based drug design, a cutting-edge approach that combines small molecular fragments to create potent lead compounds.

The synthesis of CAS 2200612-87-7 typically involves multi-step organic reactions, with careful attention to the introduction of the fluoro group at the 4-position of the oxolane ring. Recent publications have highlighted innovative routes using transition metal catalysis, reflecting the growing emphasis on green chemistry principles in synthetic organic chemistry. Analytical characterization of this compound requires advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, particularly 19F NMR to confirm the fluorine incorporation.

From a commercial perspective, N-(4-fluorooxolan-3-yl)-4-methylpyridin-2-amine has become a sought-after building block in contract research organizations and pharmaceutical development. Its molecular weight of 210.23 g/mol and moderate lipophilicity make it suitable for central nervous system drug discovery, an area experiencing rapid growth due to increasing neurological disorder prevalence. The compound's hydrogen bond acceptors and rotatable bonds count suggest good potential for oral bioavailability, addressing one of the most searched topics in drug development forums.

In agrochemical applications, derivatives of 2200612-87-7 have shown promise as plant growth regulators, aligning with the agricultural industry's search for more sustainable crop protection solutions. The fluorooxolane component may contribute to improved rainfastness and systemic movement in plants, properties highly valued in modern pesticide development. Research into its potential as a fungicide lead compound continues, particularly against resistant strains that threaten global food security.

The safety profile of N-(4-fluorooxolan-3-yl)-4-methylpyridin-2-amine remains under investigation, with preliminary studies indicating it may have advantages over related compounds in terms of toxicological parameters. This aspect is crucial given increasing regulatory scrutiny and the pharmaceutical industry's focus on fail-early strategies. Computational toxicity prediction models suggest favorable outcomes, though full in vitro and in vivo assessments are still required.

Patent landscape analysis reveals growing intellectual property activity surrounding CAS 2200612-87-7 and its analogs, particularly in the areas of oncological and inflammatory disease applications. The compound's drug-likeness score compares favorably with known marketed drugs, making it an attractive starting point for hit-to-lead optimization programs. Recent advances in AI-assisted drug discovery have identified this scaffold as particularly amenable to structure-activity relationship studies.

From a supply chain perspective, 2200612-87-7 is typically available at milligram to gram scales from specialty chemical suppliers, with custom synthesis options for larger quantities. The global market for such fine chemicals is expanding rapidly, driven by the increasing outsourcing of early-stage research by pharmaceutical companies. Proper storage recommendations include protection from moisture at controlled room temperature, with special consideration for the compound's photostability properties.

Future research directions for N-(4-fluorooxolan-3-yl)-4-methylpyridin-2-amine may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies, which represent one of the most exciting frontiers in drug discovery. The compound's balanced physicochemical properties and versatile heterocyclic system make it particularly suitable for these innovative approaches. Additionally, its potential in bioconjugation chemistry for diagnostic applications warrants further investigation.

In conclusion, CAS 2200612-87-7 represents an important example of modern fluorinated heterocyclic chemistry with significant potential across multiple industries. Its unique combination of 4-fluorooxolane and 4-methylpyridin-2-amine moieties offers numerous opportunities for structural modification and optimization. As research continues to uncover new applications for this scaffold, it will likely remain a valuable tool in the chemists' arsenal for addressing complex challenges in life sciences and material innovation.